Cas no 62150-52-1 (4-chloropyridine-2-carbothioamide)

4-Chloropyridine-2-carbothioamide is a versatile heterocyclic compound featuring a chloropyridine core functionalized with a carbothioamide group. This structure imparts reactivity suitable for use as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of both chlorine and thiocarbonyl groups enables selective modifications, facilitating cross-coupling reactions, nucleophilic substitutions, and metal-complex formations. Its stability under standard conditions and well-defined reactivity profile make it valuable for constructing complex molecular frameworks. The compound is particularly useful in medicinal chemistry for developing bioactive molecules, owing to its ability to act as a pharmacophore or ligand. High purity grades ensure consistent performance in research and industrial applications.

4-chloropyridine-2-carbothioamide structure

62150-52-1 structure

Product Name:4-chloropyridine-2-carbothioamide

CAS No:62150-52-1

MF:C₆H₅ClN₂S

MW:172.635298490524

CID:456257

PubChem ID:15631420

Update Time:2025-06-07

4-chloropyridine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarbothioamide, 4-chloro-
- 4-chloropyridine-2-carbothioamide
- DTXSID70576025
- 62150-52-1
- EN300-1599631
- Inchi： 1S/C6H5ClN2S/c7-4-1-2-9-5(3-4)6(8)10/h1-3H,(H2,8,10)
- InChI Key： ZBCFNVBYLVYCFV-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C(N)=S)C=1

Computed Properties

Exact Mass: 171.98635
Monoisotopic Mass: 171.9861970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 71Å²

Experimental Properties

PSA: 38.91

4-chloropyridine-2-carbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1599631-0.05g	4-chloropyridine-2-carbothioamide	62150-52-1	0.05g	$983.0	2023-06-04
Enamine	EN300-1599631-0.1g	4-chloropyridine-2-carbothioamide	62150-52-1	0.1g	$1031.0	2023-06-04
Enamine	EN300-1599631-0.25g	4-chloropyridine-2-carbothioamide	62150-52-1	0.25g	$1078.0	2023-06-04
Enamine	EN300-1599631-0.5g	4-chloropyridine-2-carbothioamide	62150-52-1	0.5g	$1124.0	2023-06-04
Enamine	EN300-1599631-1.0g	4-chloropyridine-2-carbothioamide	62150-52-1	1g	$1172.0	2023-06-04
Enamine	EN300-1599631-2.5g	4-chloropyridine-2-carbothioamide	62150-52-1	2.5g	$2295.0	2023-06-04
Enamine	EN300-1599631-5.0g	4-chloropyridine-2-carbothioamide	62150-52-1	5g	$3396.0	2023-06-04
Enamine	EN300-1599631-10.0g	4-chloropyridine-2-carbothioamide	62150-52-1	10g	$5037.0	2023-06-04
Enamine	EN300-1599631-50mg	4-chloropyridine-2-carbothioamide	62150-52-1	50mg	$983.0	2023-09-23
Enamine	EN300-1599631-100mg	4-chloropyridine-2-carbothioamide	62150-52-1	100mg	$1031.0	2023-09-23